Cas no 1806799-20-1 (2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid)

• Product Name: 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid
• CAS No: 1806799-20-1
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4854970
• Update Time: 2025-05-19

2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c1-15-5-4(8(13)14)3(6(9)10)2-12-7(5)11/h2,6H,1H3,(H2,11,12)(H,13,14)
• InChI Key： GLTPCXJWJJPSPF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C(=O)O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4

Additional information on 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

Introduction to 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1806799-20-1)

2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid, identified by the CAS number 1806799-20-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyridine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The presence of both amino and carboxylic acid functional groups, combined with the electron-withdrawing effect of the difluoromethyl substituent, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The compound belongs to the broader class of heterocyclic aromatic compounds, which are widely recognized for their role in the development of therapeutic agents. Pyridine-based scaffolds are particularly noteworthy in this context, as they are integral to numerous drugs used in treating various diseases, including infectious diseases, cancer, and neurological disorders. The specific arrangement of functional groups in 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid contributes to its distinctive chemical properties and reactivity, which can be leveraged in the design of novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. These studies have highlighted the potential of 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid as a modulator of key enzymatic pathways. For instance, its structural features suggest that it may interact with proteins involved in signal transduction and metabolic regulation, offering a basis for developing treatments against conditions such as inflammation and metabolic syndrome.

In addition to its pharmacological relevance, 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid has demonstrated interesting synthetic applications. The methoxy group and the carboxylic acid moiety provide versatile handles for further functionalization, enabling the construction of more complex molecules through strategies such as condensation reactions, esterification, or amide bond formation. These synthetic possibilities make it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and biologically active compounds.

The difluoromethyl group is a particularly notable feature of this compound, as it is known to enhance metabolic stability and binding affinity in drug molecules. This modification has been strategically employed in numerous drug candidates to improve their pharmacokinetic profiles. The incorporation of difluoromethyl groups often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors for the efficacy and duration of action of therapeutic agents.

Current research is exploring the potential applications of 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid in the development of targeted therapies. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The ability to selectively modulate these targets without affecting normal cellular processes is a key goal in oncology research. Preclinical studies are ongoing to evaluate the safety and efficacy of compounds derived from this scaffold, with promising results suggesting their potential as anticancer agents.

The role of 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid in addressing neurological disorders is another area of active investigation. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. The structural properties of this compound suggest that it may interfere with these pathological processes by inhibiting key enzymes or modulating neurotransmitter systems. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in neurological conditions.

Environmental considerations also play a role in the evaluation of compounds like 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid. Sustainable chemistry principles are being integrated into drug discovery processes to minimize environmental impact while maximizing efficacy. This includes optimizing synthetic routes to reduce waste generation and employing green chemistry techniques that utilize renewable resources. Such approaches align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid are promising, with ongoing research expected to yield novel insights into its applications across multiple therapeutic areas. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this will likely find new roles in precision medicine and personalized therapeutics.

In conclusion, 2-Amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1806799-20-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities and synthetic versatility, position it as a valuable asset in drug discovery efforts. Continued research will undoubtedly uncover further applications for this compound, contributing to the development of innovative treatments for a wide range of diseases.